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Compound of Interest

Torosachrysone 8-O-beta-
Compound Name: o
gentiobioside

Cat. No.: B13404381

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe Handling
and Disposal

Torosachrysone 8-O-beta-gentiobioside is a natural product with potential applications in the
pharmaceutical and cosmetic industries.[1] While comprehensive safety and toxicity data are
not yet available, adherence to standard laboratory safety protocols is essential to minimize
risk.[1] This guide provides a procedural framework for the proper disposal of Torosachrysone
8-0O-beta-gentiobioside, ensuring the safety of laboratory personnel and compliance with
general laboratory waste management principles.

Chemical and Physical Properties

A summary of the known quantitative data for Torosachrysone 8-O-beta-gentiobioside is
presented below. This information is critical for understanding its behavior and potential
interactions.
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Property Value Source
Molecular Formula C28H36015 MedChemExpress
Molecular Weight 612.58 g/mol MedChemExpress
Appearance Yellow crystalline powder ChemBK][1]

-20°C (long term), 2-8°C (short

Storage Temperature BioCrick[2]
term)

Solubility May dissolve in DMSO InvivoChem[3]

Flammability Not flammable or combustible BioCrick[2]

Experimental Protocols: Disposal Procedures

Given the limited specific data on the hazards of Torosachrysone 8-O-beta-gentiobioside, a
cautious approach to disposal is warranted. The following step-by-step procedures are based
on general guidelines for non-hazardous solid laboratory chemicals and solutions containing
Dimethyl Sulfoxide (DMSO).

Disposal of Solid Torosachrysone 8-O-beta-gentiobioside:

o Personal Protective Equipment (PPE): Before handling, ensure appropriate PPE is worn,
including safety goggles, gloves (butyl gloves are recommended if DMSO has been used[4]),
and a lab coat.

» Waste Collection: Collect solid Torosachrysone 8-O-beta-gentiobioside waste in a
designated, clearly labeled, and sealed waste container.

o Labeling: The container should be labeled as "Non-hazardous Solid Chemical Waste" and
include the chemical name: "Torosachrysone 8-O-beta-gentiobioside".

o Disposal: This container should not be placed in regular laboratory trash cans.[1] Instead, it
should be taken directly to the designated dumpster for solid chemical waste, as per your
institution's guidelines.[1]

Disposal of Torosachrysone 8-O-beta-gentiobioside in DMSO Solution:
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Solutions of Torosachrysone 8-O-beta-gentiobioside in DMSO must be handled as organic
solvent waste.

o PPE: Wear appropriate PPE, including safety goggles, butyl gloves, and a lab coat.

e Waste Collection: Collect the DMSO solution in a designated, sealed container for organic
solvent waste. Do not mix with incompatible solvents.

e Labeling: Clearly label the container with "Organic Solvent Waste," "Dimethyl Sulfoxide
(DMSO0)," and "Torosachrysone 8-O-beta-gentiobioside."

o Disposal: This waste must be disposed of through your institution's hazardous waste
management program.[4] Follow institutional procedures for the collection and pickup of
chemical waste. Do not pour DMSO solutions down the drain.[2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of
Torosachrysone 8-O-beta-gentiobioside.
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Caption: Disposal workflow for Torosachrysone 8-O-beta-gentiobioside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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